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Compound of Interest

Compound Name: Chlorodicyclohexylphosphine

Cat. No.: B095532

CAS Number: 16523-54-9

This technical guide provides an in-depth overview of Chlorodicyclohexylphosphine, a
versatile organophosphorus compound widely utilized as a precursor in the synthesis of
phosphine ligands for transition metal-catalyzed reactions. This document is intended for
researchers, scientists, and professionals in the fields of chemistry and drug development,
offering detailed information on its properties, synthesis, handling, and applications, with a
focus on its role in organic synthesis and catalysis.

Core Properties and Safety Information

Chlorodicyclohexylphosphine is a colorless to pale yellow liquid that is sensitive to air and
moisture.[1][2] It is crucial to handle this compound under an inert atmosphere (e.g., nitrogen or
argon).[1]

Physicochemical Properties

The key physical and chemical properties of Chlorodicyclohexylphosphine are summarized
in the table below for easy reference.
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Property Value Reference(s)
CAS Number 16523-54-9 [3]

Molecular Formula C12H22CIP [1]

Molecular Weight 232.73 g/mol [3]
Appearance Colorless to pale yellow liquid [4115]

Boiling Point 165 °C at 12 mmHg [3][6]

Melting Point 126-128 °C [1112]

Density 1.054 g/mL at 25 °C [31[6]

Refractive Index (n20/D)

1.533

[3](6]

Flash Point > 110 °C (> 230 °F) [1107]

Solubility Reacts violently with water [1][2]
AKJFBIZAEPTXIL-

InChl Key [3]
UHFFFAOYSA-N

SMILES CIP(C1CcCcccl)caceecee2 [31[8]

Safety and Handling

Chlorodicyclohexylphosphine is a corrosive compound that can cause severe skin burns

and eye damage.[9][10] It is classified with the GHSO05 pictogram and the signal word "Danger".

[1]9]

Hazard Statements:

o H314: Causes severe skin burns and eye damage.[1][9]

Precautionary Statements:

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][9]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[1]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P405: Store locked up.[1][9]

Due to its reactivity with water and air, it should be stored in a cool, dry, and well-ventilated
area under an inert atmosphere.[1][7]

Synthesis of Chlorodicyclohexylphosphine

Chlorodicyclohexylphosphine can be synthesized via the reaction of phosphorus trichloride
(PCI3) with a cyclohexyl Grignard reagent. The following is a representative experimental
protocol.

Experimental Protocol: Synthesis from PCIs

Materials:

Magnesium turnings

 lodine (crystal)

e Cyclohexyl chloride

e Anhydrous tetrahydrofuran (THF)

e Phosphorus trichloride (PCl3)

o Anhydrous diethyl ether (Et20)

e 1,4-Dioxane

Celite

Procedure:

o Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux
condenser, a dropping funnel, and a nitrogen inlet, magnesium turnings are placed. A crystal
of iodine is added, and the flask is gently heated to activate the magnesium. A solution of
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cyclohexyl chloride in anhydrous THF is added dropwise to initiate the Grignard reaction.
The reaction mixture is stirred until the magnesium is consumed.

o Reaction with PCls: The Grignard reagent solution is cooled to -78 °C. A solution of PCls in
anhydrous Et20 is added dropwise with vigorous stirring.

o Work-up: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred overnight. 1,4-Dioxane is added to precipitate the magnesium salts.
The resulting suspension is stirred for 1 hour.

 Purification: The mixture is filtered through a pad of Celite under an inert atmosphere. The
solvent is removed under reduced pressure to yield Chlorodicyclohexylphosphine as a
colorless oil.

PCls

Reaction in Work-up with : .
Anhydrous Ether Chlorodicyclohexylphosphine

Cyclohexylmagnesium
Chloride (Grignard)

Click to download full resolution via product page

Caption: Synthetic pathway for Chlorodicyclohexylphosphine.

Applications in Ligand Synthesis

A primary application of Chlorodicyclohexylphosphine is as a precursor for the synthesis of
bulky, electron-rich phosphine ligands. These ligands are instrumental in various transition
metal-catalyzed cross-coupling reactions.

Synthesis of 1,2-Bis(dicyclohexylphosphinoxy)ethane

One common ligand synthesized from Chlorodicyclohexylphosphine is 1,2-
Bis(dicyclohexylphosphinoxy)ethane. This is achieved through a reaction with ethylene glycol in
the presence of a base.[4][11]
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Experimental Protocol:

e In aflask under an inert atmosphere, a solution of ethylene glycol and triethylamine in
anhydrous THF is prepared.

o Chlorodicyclohexylphosphine is added dropwise to the solution at 0 °C.
e The reaction mixture is stirred at room temperature for several hours.
o The triethylammonium chloride precipitate is removed by filtration.

e The solvent is evaporated under reduced pressure to yield the crude product, which can be
further purified by recrystallization or chromatography.

Chlorodicyclohexylphosphine

Reaction in o .
Ethylene Glycol Anhydrous THF 1,2-Bis(dicyclohexylphosphinoxy)ethane

Triethylamine (Base)

Click to download full resolution via product page

Caption: Synthesis of a diphosphine ligand.

Role in Catalysis

Ligands derived from Chlorodicyclohexylphosphine are crucial in a variety of palladium-
catalyzed cross-coupling reactions due to their steric bulk and electron-donating properties.
These reactions include the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig
amination reactions.[6][11][12]

Suzuki-Miyaura Cross-Coupling Reaction
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The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds. Ligands
derived from Chlorodicyclohexylphosphine can enhance the efficiency of this reaction,
particularly with challenging substrates.

General Experimental Protocol:

e To a dry flask under an inert atmosphere, add the aryl halide, the boronic acid, a palladium
source (e.g., Pd(OAc)2 or Pdz(dba)s), the phosphine ligand (synthesized from
Chlorodicyclohexylphosphine), and a base (e.g., K2COs or Cs2COs).

e Add an anhydrous solvent (e.g., toluene, dioxane, or THF).

e Heat the reaction mixture to the desired temperature and monitor the reaction progress by
TLC or GC.

e Upon completion, cool the reaction mixture to room temperature, dilute with water, and
extract the product with an organic solvent.

e The combined organic layers are dried over anhydrous sulfate, filtered, and concentrated
under reduced pressure. The crude product is then purified by column chromatography.
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Caption: General workflow for a Suzuki-Miyaura coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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